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Compound of Interest

Compound Name: 2-Hexenoic acid

Cat. No.: B8816423 Get Quote

Essential Safety and Handling Guide for 2-Hexenoic
Acid
This guide provides critical safety, handling, and disposal information for 2-Hexenoic acid,

tailored for researchers, scientists, and drug development professionals. Adherence to these

protocols is vital for ensuring personal safety and operational integrity within the laboratory.

Quantitative Safety Data
The following table summarizes key quantitative and qualitative safety information for 2-
Hexenoic acid.
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Property Value Citations

Appearance
Colorless to white crystalline

solid.
[1][2]

Molecular Formula C₆H₁₀O₂ [3]

Molecular Weight 114.14 g/mol [3]

Melting Point 29 - 35 °C / 84.2 - 93.2 °F [1][2]

Boiling Point 217 °C / 422.6 °F [1][2]

Flash Point
113 - 125 °C / 235.4 - 257 °F

(closed cup)
[1][2]

Density 0.960 - 0.965 g/mL at 25 °C [1]

Primary Hazards
Causes severe skin burns and

eye damage.
[3][4][5][6][7]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial. The following procedural guidance

outlines the necessary steps for safe laboratory operations involving 2-Hexenoic acid.

Personal Protective Equipment (PPE) Recommendations
The selection of appropriate PPE is contingent on the specific procedures being performed and

the potential for exposure.
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Task
Eye & Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Low-Volume

Handling /

Weighing

Safety glasses

with side shields.

Chemical-

resistant gloves

(e.g., Nitrile

rubber).[3]

Standard lab

coat.

Not generally

required if

handled in a

chemical fume

hood.[7]

Solution

Preparation /

Transfer

Chemical splash

goggles.[7]

Chemical-

resistant gloves

(e.g., Nitrile

rubber).[3]

Chemical-

resistant apron

over a lab coat.

[7]

Recommended if

not performed in

a chemical fume

hood or if vapors

are likely to be

generated.[7]

Heating or

Reactions

Face shield worn

over chemical

splash goggles.

[3]

Heavy-duty

chemical-

resistant gloves.

Chemical-

resistant apron

over a lab coat.

[7]

Required if not

performed in a

chemical fume

hood. Use a

NIOSH-approved

respirator with an

appropriate acid

gas cartridge.[2]

[3]

Spill Cleanup

Face shield worn

over chemical

splash goggles.

[3]

Heavy-duty

chemical-

resistant gloves.

Chemical-

resistant suit or

coveralls.

Required. Use a

NIOSH-approved

respirator with an

appropriate acid

gas cartridge.[2]

[3]

Experimental Protocol: Safe Handling of 2-Hexenoic
Acid
1. Pre-Handling and Preparation:
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Ventilation: Always handle 2-Hexenoic acid in a well-ventilated area, preferably within a

certified chemical fume hood.[2][4][7]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[2]

PPE Inspection: Before starting any procedure, inspect all PPE for integrity. Check gloves for

perforations or signs of degradation.[3]

2. Handling Procedures:

Avoid Contact: Prevent any direct contact with the skin, eyes, and clothing.[2][4][7]

Avoid Inhalation: Do not breathe dust, mists, or vapors.[2][3][5]

Grounding: Use properly grounded equipment to prevent static discharge, especially when

transferring the substance.[7]

Adding to Solutions: When preparing solutions, always add the acid to the solvent slowly to

prevent splashing.[8]

Hygiene: Do not eat, drink, or smoke in the laboratory or areas where chemicals are

handled.[5] Wash hands thoroughly with soap and water after handling the compound, even

if gloves were worn.[2][3][5][7]

3. Storage:

Container: Store in a tightly sealed and correctly labeled container.[3][8]

Location: Keep in a cool, dry, and well-ventilated area designated as a corrosives area.[7][8]

[9]

Incompatibilities: Store away from incompatible materials such as strong bases and oxidizing

agents.[8]

Containment: It is recommended to store the primary container within a secondary

containment tray to mitigate leaks.[8]
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Disposal Plan
Waste Classification: 2-Hexenoic acid and materials contaminated with it are considered

hazardous waste.

Collection: Dispose of the chemical and any contaminated materials (e.g., gloves, absorbent

pads) in a designated, approved waste container.[2][3][5]

Prohibitions: Do not dispose of 2-Hexenoic acid with household garbage or allow it to enter

the sewage system or waterways.[4]

Final Disposal: All waste must be disposed of in accordance with local, regional, and national

environmental regulations through a licensed waste disposal company.[7]

Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol Citations

Skin Contact

Immediately take off all

contaminated clothing.[1][2]

Rinse the affected skin area

with copious amounts of water

or use a safety shower.[3]

Seek immediate medical

attention.[2][4]

Eye Contact

Immediately rinse the eyes

cautiously with plenty of water

for at least 15 minutes, holding

the eyelids open.[2][3] Remove

contact lenses if present and

easy to do so.[1][2] Continue

rinsing and call a physician or

ophthalmologist immediately.

[1][4]

Inhalation

Move the individual to fresh air

and keep them at rest in a

position comfortable for

breathing.[1][2][5] If breathing

is difficult or stops, provide

artificial respiration.[2] Seek

immediate medical attention.

[2][4]

Ingestion

Rinse the mouth thoroughly

with water.[1][2][3] Do NOT

induce vomiting.[1][2][3] If the

person is conscious, have

them drink one or two glasses

of water.[1] Call a physician or

poison control center

immediately.[1][4][5]
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Workflow for Handling 2-Hexenoic Acid
Safe Handling Workflow for 2-Hexenoic Acid

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

4. Emergency Response

Assess Risks & Review SDS

Verify Fume Hood Operation

Inspect & Don Appropriate PPE

Locate Emergency Equipment
(Eyewash, Shower)

Handle in Fume Hood

Proceed to Handling

Weigh/Transfer Carefully

Store in Sealed Container Exposure Event Occurs

In Case of Spill/Exposure

Decontaminate Work Area

Proceed to Cleanup

Dispose of Waste in
Approved Container

Remove PPE & Wash Hands

Follow First Aid Procedures
(Skin, Eyes, Inhalation)

Seek Immediate Medical Attention

Report Incident

Click to download full resolution via product page
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Caption: Logical workflow for the safe handling of 2-Hexenoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b8816423?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

